2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide

• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-naphthalen-2-ylacetamide
• InChI: InChI=1S/C16H14N2OS2/c1-11-9-20-16(17-11)21-10-15(19)18-14-7-6-12-4-2-3-5-13(12)8-14/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: SIJCNDMDJKRMOB-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)SCC(=O)NC2=CC3=CC=CC=C3C=C2

Description

2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound is also known as MTSEA or MTS-NA and is widely used in biochemical and physiological research.

Mechanism of Action

The mechanism of action of 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide involves the modification of cysteine residues in proteins. This compound reacts with thiol groups in cysteine residues and forms a covalent bond, which can alter the structure and function of the protein. This modification can be reversible or irreversible, depending on the experimental conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the target protein and the experimental conditions. This compound can alter the activity, stability, and conformation of proteins, which can affect their function. It is also used in the study of protein-protein interactions and the identification of protein domains.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide in lab experiments include its specificity for cysteine residues, its ability to modify proteins in a reversible or irreversible manner, and its use in the study of protein structure and function. However, the limitations of using this compound include its potential toxicity, the need for expertise in organic chemistry for synthesis, and the potential for off-target effects.

Future Directions

There are several future directions for the use of 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide in scientific research. These include the development of new methods for protein modification, the identification of new protein targets, the use of this compound in drug discovery, and the study of protein-protein interactions in complex biological systems. Additionally, the use of this compound in combination with other reagents and techniques can provide new insights into the structure and function of proteins.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound is widely used in biochemical and physiological research as a thiol-specific reagent that can modify cysteine residues in proteins. The future directions for the use of this compound include the development of new methods for protein modification, the identification of new protein targets, and the use of this compound in drug discovery.

Synthesis Methods

The synthesis of 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide involves the reaction of 2-naphthylamine with thioacetic acid followed by the reaction with 2-bromo-4-methylthiazole. The final product is obtained by the reaction of this compound with sodium hydride. The synthesis of this compound is a complex process that requires expertise and experience in organic chemistry.

Scientific Research Applications

2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-(2-naphthyl)acetamide is widely used in scientific research, particularly in the field of biochemistry and physiology. This compound is used as a thiol-specific reagent that can modify cysteine residues in proteins. It is also used in the study of protein structure and function, including the identification of protein-protein interactions.